Cas no 946386-66-9 (3-Phenyl-1,2,3,4-tetrahydroquinoxaline-5-carboxylic acid)

• Product Name: 3-Phenyl-1,2,3,4-tetrahydroquinoxaline-5-carboxylic acid
• CAS No: 946386-66-9
• MF: C₁₅H₁₄N₂O₂
• MW: 254.283863544464
• CID: 5013540
• Update Time: 2025-05-25

3-Phenyl-1,2,3,4-tetrahydroquinoxaline-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-phenyl-1,2,3,4-tetrahydroquinoxaline-5-carboxylic acid
• 3-Phenyl-1,2,3,4-tetrahydro-quinoxaline-5-carboxylic acid
• 3-Phenyl-1,2,3,4-tetrahydroquinoxaline-5-carboxylic acid

• Inchi： 1S/C15H14N2O2/c18-15(19)11-7-4-8-12-14(11)17-13(9-16-12)10-5-2-1-3-6-10/h1-8,13,16-17H,9H2,(H,18,19)
• InChI Key： GHFSLYGQJNVNBB-UHFFFAOYSA-N
• SMILES： OC(C1=CC=CC2=C1NC(C1C=CC=CC=1)CN2)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 328
• XLogP3: 2.7
• Topological Polar Surface Area: 61.4

Additional information on 3-Phenyl-1,2,3,4-tetrahydroquinoxaline-5-carboxylic acid

3-Phenyl-1,2,3,4-Tetrahydroquinoxaline-5-Carboxylic Acid (CAS No: 946386-66-9)

The compound 3-Phenyl-1,2,3,4-Tetrahydroquinoxaline-5-Carboxylic Acid (CAS No: 946386-66-9) is a fascinating molecule with a unique structure and potential applications in various fields. This compound belongs to the class of tetrahydroquinoxalines, which are partially hydrogenated derivatives of quinoxaline. The presence of a phenyl group at the 3-position and a carboxylic acid group at the 5-position introduces interesting chemical properties and functional versatility.

Recent studies have highlighted the potential of tetrahydroquinoxalines as building blocks in organic synthesis and drug discovery. The phenyl group in this compound contributes to its aromaticity and stability, while the carboxylic acid group provides acidity and the ability to form salts or esters, which can be advantageous in medicinal chemistry applications. Researchers have explored the use of this compound in designing bioactive molecules targeting various therapeutic areas.

One of the most promising applications of 3-Phenyl-1,2,3,4-Tetrahydroquinoxaline-5-Carboxylic Acid lies in its role as a precursor for more complex molecules. By leveraging its structural features, chemists can perform various functional group transformations to create derivatives with enhanced bioactivity or selectivity. For instance, the carboxylic acid group can be converted into an amide or ester linkage, enabling the construction of peptide-like structures or prodrugs.

In terms of synthesis, this compound can be prepared through a variety of routes, including cycloaddition reactions or stepwise construction of the tetrahydroquinoxaline skeleton. The integration of modern synthetic techniques has made it possible to achieve high yields and excellent stereocontrol during its preparation. These advancements have significantly boosted its accessibility for research and development purposes.

The structural uniqueness of 3-Phenyl-1,2,3,4-Tetrahydroquinoxaline-5-Carboxylic Acid also makes it an attractive candidate for materials science applications. Its ability to form hydrogen bonds due to the carboxylic acid group could be exploited in designing supramolecular assemblies or functional materials with tailored properties.

Moreover, recent computational studies have shed light on the electronic properties of this compound. Quantum chemical calculations reveal that the conjugated system within the tetrahydroquinoxaline framework contributes to its electronic delocalization and redox activity. These insights are valuable for understanding its behavior in different chemical environments and for designing new materials with specific electronic characteristics.

In conclusion, 3-Phenyl-1,2,3,4-Tetrahydroquinoxaline-5-Carboxylic Acid (CAS No: 946386-66-9) is a versatile compound with a rich structural framework and diverse potential applications. Its unique combination of functional groups positions it as an important molecule in contemporary chemical research. As ongoing studies continue to uncover its full potential, this compound is poised to play a significant role in advancing both medicinal chemistry and materials science.